Cas no 58522-49-9 (2H-Indazole, 5,6-dimethoxy-2-[(tetrahydro-2H-pyran-2-yl)methyl]-)
58522-49-9 structure
Product Name:2H-Indazole, 5,6-dimethoxy-2-[(tetrahydro-2H-pyran-2-yl)methyl]-
CAS No:58522-49-9
MF:C15H20N2O3
MW:276.330904006958
CID:341773
PubChem ID:12439594
Update Time:2025-04-19
2H-Indazole, 5,6-dimethoxy-2-[(tetrahydro-2H-pyran-2-yl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Indazole, 5,6-dimethoxy-2-[(tetrahydro-2H-pyran-2-yl)methyl]-
- 5,6-dimethoxy-2-(oxan-2-ylmethyl)indazole
- DTXSID70498319
- SCHEMBL11685901
- 5,6-Dimethoxy-2-[(oxan-2-yl)methyl]-2H-indazole
- 58522-49-9
-
- Inchi: 1S/C15H20N2O3/c1-18-14-7-11-9-17(10-12-5-3-4-6-20-12)16-13(11)8-15(14)19-2/h7-9,12H,3-6,10H2,1-2H3
- InChI Key: BTDYYEBCKXUPNS-UHFFFAOYSA-N
- SMILES: O1CCCCC1CN1C=C2C=C(C(=CC2=N1)OC)OC
Computed Properties
- Exact Mass: 276.1475
- Monoisotopic Mass: 276.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- PSA: 45.51
2H-Indazole, 5,6-dimethoxy-2-[(tetrahydro-2H-pyran-2-yl)methyl]- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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